Tert-butyl 2-(2-aminothiazol-4-yl)pyrrolidine-1-carboxylate

• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol
• IUPAC Name: tert-butyl 2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H19N3O2S/c1-12(2,3)17-11(16)15-6-4-5-9(15)8-7-18-10(13)14-8/h7,9H,4-6H2,1-3H3,(H2,13,14)
• InChI Key: FENBXFSBJDNUKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C2=CSC(=N2)N

Description

Tert-butyl 2-(2-aminothiazol-4-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ethanol (20 mL) solution of tert-butyl 2-(2-chloroacetyl)pyrrolidine-1-carboxylate (1.08 g, 4.4 mol) and thiourea (334 mg, 4.4 mmol) was stirred at 55 C for 70 hours. Upon completion of the condensation, the solution was evaporated. The solid was dissolved in CH2Cl2 (100 mL). It was washed with dilute NaHCO3 solution, dried and evaporated. Recrystallization from CH2Cl2/hexane afforded tert-butyl 2-(2-aminothiazol-4-yl)pyrrolidine-1-carboxylate. 1H NMR (400 MHz, CDCl3): mixture of rotamers: δ 8.81 (s, 2H, br), 6.22 and 6.15 (2s, 1H), 4.84 and 4.78 (2s, 1H), 3.62 and 3.44 (2m, 2H), 2.4-1.8 (m, 4H), 1.46 and 1.36 (2s, 9H). MS (ES+): M/Z 270 (M+H)+, 170 (M−C5H8O2)+.